Cas no 2306247-81-2 (2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine)

• Product Name: 2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine
• CAS No: 2306247-81-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5107453
• Update Time: 2026-03-03

2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, tetrahydro-α,α-dimethyl-, (3R)-
• 2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine

• Inchi： 1S/C7H15NO/c1-7(2,8)6-3-4-9-5-6/h6H,3-5,8H2,1-2H3/t6-/m0/s1
• InChI Key： KMCVKBULLDQSBQ-LURJTMIESA-N
• SMILES： O1CC[C@H](C(C)(C)N)C1

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 181.4±13.0 °C(Predicted)
• pka: 10.19±0.25(Predicted)

Additional information on 2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine

2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine (CAS No. 2306247-81-2)

2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine is a versatile organic compound with the CAS registry number 2306247-81-2. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and catalysis. The molecule consists of a tetrahydrofuran (THF) ring system attached to a propanamine moiety, with the stereochemistry at the 3-position of the THF ring being the R configuration.

The synthesis of 2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine has been optimized through various methodologies, including enantioselective catalytic processes and asymmetric synthesis techniques. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and industrial applications. The compound's chiral center at the THF ring plays a crucial role in its stereochemical properties, which are essential for its function in biological systems.

In the pharmaceutical industry, 2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine has been explored as a potential building block for drug development. Its ability to form stable amine bonds and its compatibility with various functional groups make it an attractive candidate for constructing complex molecular architectures. Recent studies have highlighted its role in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to act as a chiral ligand in asymmetric catalysis has been leveraged to produce enantioselective catalysts for organic transformations. For instance, researchers have utilized 2-[(3R)-tetrahydrofuran-3-yl]propan-2-amine as a chiral auxiliary in the synthesis of optically active compounds, demonstrating its versatility in facilitating complex chemical reactions with high selectivity.

The physical and chemical properties of CAS No. 230624781 have been extensively characterized to understand its behavior under various conditions. Its solubility profile, thermal stability, and reactivity have been studied in detail, providing valuable insights into its suitability for different chemical processes. Recent studies have also investigated its interaction with biological systems, revealing potential applications in drug delivery and enzyme inhibition.

In conclusion, 2 - [(3R) - tetrahydrofuran - 3 - yl] propan - 2 - amine (CAS No. 2306 4781) is a multifaceted compound with promising prospects across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for addressing complex challenges in chemistry and biology.